Cas no 1310103-48-0 (N-(3-methylbutyl)thian-3-amine)

N-(3-methylbutyl)thian-3-amine structure
1310103-48-0 structure
Product name:N-(3-methylbutyl)thian-3-amine
CAS No:1310103-48-0
MF:C10H21NS
MW:187.345441579819
CID:5207578
PubChem ID:62871222

N-(3-methylbutyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-methylbutyl)thian-3-amine
    • N-isopentyltetrahydro-2H-thiopyran-3-amine
    • Inchi: 1S/C10H21NS/c1-9(2)5-6-11-10-4-3-7-12-8-10/h9-11H,3-8H2,1-2H3
    • InChI Key: POTARSDVLPDECC-UHFFFAOYSA-N
    • SMILES: S1CCCC(C1)NCCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.7

N-(3-methylbutyl)thian-3-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11462-10G
N-(3-methylbutyl)thian-3-amine
1310103-48-0 95%
10g
¥ 14,322.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11462-1G
N-(3-methylbutyl)thian-3-amine
1310103-48-0 95%
1g
¥ 3,220.00 2023-04-04
Enamine
EN300-160970-2.5g
N-(3-methylbutyl)thian-3-amine
1310103-48-0
2.5g
$1454.0 2023-06-08
Enamine
EN300-160970-5.0g
N-(3-methylbutyl)thian-3-amine
1310103-48-0
5g
$2152.0 2023-06-08
Enamine
EN300-160970-0.25g
N-(3-methylbutyl)thian-3-amine
1310103-48-0
0.25g
$683.0 2023-06-08
Enamine
EN300-160970-10000mg
N-(3-methylbutyl)thian-3-amine
1310103-48-0
10000mg
$2701.0 2023-09-23
Enamine
EN300-160970-5000mg
N-(3-methylbutyl)thian-3-amine
1310103-48-0
5000mg
$1821.0 2023-09-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11462-100mg
N-(3-methylbutyl)thian-3-amine
1310103-48-0 95%
100mg
¥1134.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1551714-5g
N-isopentyltetrahydro-2H-thiopyran-3-amine
1310103-48-0 98%
5g
¥24867.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN11462-500mg
N-(3-methylbutyl)thian-3-amine
1310103-48-0 95%
500mg
¥2527.0 2024-04-25

Additional information on N-(3-methylbutyl)thian-3-amine

Recent Advances in the Study of N-(3-methylbutyl)thian-3-amine (CAS: 1310103-48-0) in Chemical Biology and Pharmaceutical Research

The compound N-(3-methylbutyl)thian-3-amine (CAS: 1310103-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of N-(3-methylbutyl)thian-3-amine as a promising scaffold for the development of novel bioactive molecules. Its structural features, including the thian ring and the 3-methylbutyl substituent, contribute to its ability to interact with various biological targets. Researchers have employed advanced synthetic methodologies, such as multi-step organic synthesis and computational modeling, to optimize the compound's physicochemical properties and enhance its bioavailability. These efforts have led to the identification of several derivatives with improved pharmacological profiles.

In vitro and in vivo studies have demonstrated that N-(3-methylbutyl)thian-3-amine exhibits significant activity against a range of biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. For instance, recent findings suggest that the compound modulates key signaling pathways involved in apoptosis and inflammation, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. Additionally, its ability to cross the blood-brain barrier has been a focal point of research, as this property is critical for central nervous system-targeted therapies.

Despite these promising results, challenges remain in the development of N-(3-methylbutyl)thian-3-amine as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to enhance the compound's efficacy and safety.

In conclusion, N-(3-methylbutyl)thian-3-amine represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and broad biological activity underscore its potential as a lead molecule for the development of novel therapeutics. Continued research and innovation in this area are likely to yield significant advancements in the treatment of complex diseases, offering new hope for patients worldwide.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1310103-48-0)N-(3-methylbutyl)thian-3-amine
A1049861
Purity:99%
Quantity:1g
Price ($):487.0